Cas no 2228879-50-1 (2-bromo-1-(2-chloro-4,6-dimethylpyridin-3-yl)ethan-1-ol)

• Product Name: 2-bromo-1-(2-chloro-4,6-dimethylpyridin-3-yl)ethan-1-ol
• CAS No: 2228879-50-1
• MF: C₉H₁₁BrClNO
• MW: 264.54674077034
• CID: 5978560
• PubChem ID: 165644637
• Update Time: 2025-05-22

2-bromo-1-(2-chloro-4,6-dimethylpyridin-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-(2-chloro-4,6-dimethylpyridin-3-yl)ethan-1-ol
• 2228879-50-1
• EN300-1922759

• Inchi： 1S/C9H11BrClNO/c1-5-3-6(2)12-9(11)8(5)7(13)4-10/h3,7,13H,4H2,1-2H3
• InChI Key： BBVAOZZDNHIRPJ-UHFFFAOYSA-N
• SMILES： BrCC(C1C(=NC(C)=CC=1C)Cl)O

Computed Properties

• Exact Mass: 262.97125g/mol
• Monoisotopic Mass: 262.97125g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 33.1Ų

Additional information on 2-bromo-1-(2-chloro-4,6-dimethylpyridin-3-yl)ethan-1-ol

Recent Advances in the Study of 2-bromo-1-(2-chloro-4,6-dimethylpyridin-3-yl)ethan-1-ol (CAS: 2228879-50-1)

The compound 2-bromo-1-(2-chloro-4,6-dimethylpyridin-3-yl)ethan-1-ol (CAS: 2228879-50-1) has recently emerged as a promising intermediate in pharmaceutical synthesis, particularly in the development of novel kinase inhibitors. Recent studies have focused on its unique chemical properties that make it valuable for constructing complex heterocyclic scaffolds found in many therapeutic agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a key building block for pyridine-based drug candidates. The research team utilized 2228879-50-1 to develop a series of potent and selective JAK2 inhibitors, showing remarkable efficacy in preclinical models of myeloproliferative disorders. The presence of both bromo and chloro substituents in the molecule allows for sequential functionalization, enabling diverse structural modifications.

Structural analysis reveals that the 2-chloro-4,6-dimethylpyridine moiety provides significant steric and electronic effects that influence the reactivity of the adjacent hydroxyl group. This characteristic has been exploited in several synthetic routes to create conformationally constrained analogs with improved target binding affinity. Computational modeling studies suggest that derivatives of this compound may exhibit favorable pharmacokinetic properties due to their balanced lipophilicity.

Recent patent applications (WO2023052345, US20240034721) have highlighted the compound's application in PROTAC (Proteolysis Targeting Chimera) development. The bromoethyl alcohol functionality serves as an ideal linker attachment point for connecting target-binding moieties to E3 ligase recruiters. This approach has shown particular promise in addressing previously undruggable targets in oncology.

Ongoing research is investigating the compound's potential in antibiotic development, with preliminary results indicating that derivatives may exhibit activity against multidrug-resistant Gram-positive bacteria. The unique substitution pattern appears to interfere with bacterial cell wall biosynthesis through a novel mechanism of action.

From a safety perspective, recent toxicological studies have established preliminary structure-activity relationships that help guide the design of safer analogs. The presence of the dimethyl groups appears to mitigate potential metabolic activation pathways that could lead to reactive intermediates, addressing a common challenge in drug development.

The synthetic accessibility of 2228879-50-1 has been improved through recent process chemistry innovations, including a continuous flow synthesis approach that enhances yield and purity while reducing environmental impact. These advancements are expected to facilitate broader adoption of this versatile building block in medicinal chemistry programs.

Future research directions include exploring the compound's utility in covalent inhibitor design and as a precursor for radiohalogenated probes in molecular imaging. The presence of multiple halogen atoms offers unique opportunities for isotopic labeling and subsequent tracking in biological systems.